Cas no 43153-12-4 (Ethyl 2-(4-formylphenyl)acetate)

Ethyl 2-(4-formylphenyl)acetate is a versatile aromatic ester compound featuring both an aldehyde and an ester functional group. Its molecular structure, comprising a formyl-substituted phenyl ring and an ethyl acetate moiety, makes it a valuable intermediate in organic synthesis, particularly for pharmaceuticals, agrochemicals, and fine chemicals. The aldehyde group offers reactivity for condensation or nucleophilic addition reactions, while the ester functionality allows further derivatization. This compound exhibits high purity and stability under standard conditions, ensuring consistent performance in synthetic applications. Its dual reactivity enables efficient incorporation into complex molecular frameworks, making it a preferred choice for researchers developing bioactive compounds or specialty materials.
Ethyl 2-(4-formylphenyl)acetate structure
43153-12-4 structure
Product Name:Ethyl 2-(4-formylphenyl)acetate
CAS No:43153-12-4
MF:C11H12O3
MW:192.211183547974
MDL:MFCD15523550
CID:1517617
PubChem ID:11310039
Update Time:2025-06-07

Ethyl 2-(4-formylphenyl)acetate Chemical and Physical Properties

Names and Identifiers

    • ethyl 4-formylphenylacetate
    • p-ethoxyethyl benzoate
    • (4-formyl-phenyl)-acetic acid ethyl ester
    • 4-Ethoxybenzoic Acid Ethyl Ester
    • ethyl p-fluorophenylcarbamate
    • 4-Ethoxy ethylbenzoate
    • AC1L3JJO
    • 4-fluorophenylurethane
    • ethyl p-ethoxybenzoate
    • ethyl p-formyl-phenylacetate
    • p-fluorophenylurethane
    • SBB063746
    • ethyl p-formylphenylacetate
    • ethyl 4-fluorophenylcarbamate
    • 4-Aethoxy-benzoesaeure-aethylester
    • (4-fluoro-phenyl)-carbamic acid ethyl ester
    • Benzoic acid, 4-ethoxy-, ethyl ester
    • (4-Fluor-phenyl)-carbamidsaeure-aethylester
    • Benzoic acid, p-ethoxy-, ethyl ester
    • SureCN76052
    • ethyl-4-ethoxy-benzoate
    • 4-ethoxy-benzoic acid ethyl ester
    • (4-Formyl-phenyl)-essigsaeure-aethylester
    • ethyl 2-(4-formylphenyl)acetate
    • Ethyl(4-forMylphenyl)acetate
    • ethyl 4-fluorophenylcar
    • ethyl (4-formylphenyl)acetate
    • RZKOHSYWTLEMBY-UHFFFAOYSA-N
    • 4-Formylbenzeneacetic acid ethyl ester
    • (4-Formylphenyl)acetic acid ethyl ester
    • (4-Formylphenyl)-acetic acid ethyl ester
    • AK167210
    • Benzeneacetic acid, 4-formyl-, ethyl ester
    • BENZENEACETIC ACID,4-FORMYL-,ETHYL ESTER
    • DS-9437
    • BCP32417
    • Ethyl2-(4-formylphenyl)acetate
    • Ethyl (4-formylphenyl)acetate;Ethyl p-formylphenylacetate
    • CS-0151601
    • MFCD15523550
    • 43153-12-4
    • SCHEMBL1803272
    • s10849
    • AKOS025287144
    • DA-05892
    • Ethyl 2-(4-formylphenyl)acetate
    • MDL: MFCD15523550
    • Inchi: 1S/C11H12O3/c1-2-14-11(13)7-9-3-5-10(8-12)6-4-9/h3-6,8H,2,7H2,1H3
    • InChI Key: RZKOHSYWTLEMBY-UHFFFAOYSA-N
    • SMILES: O(CC)C(CC1C=CC(C=O)=CC=1)=O

Computed Properties

  • Exact Mass: 192.078644241g/mol
  • Monoisotopic Mass: 192.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 43.4

Experimental Properties

  • Density: 1.6±0.1 g/cm3
  • Boiling Point: 224.7±40.0 °C at 760 mmHg
  • Flash Point: 109.0±11.6 °C
  • Vapor Pressure: 0.1±0.4 mmHg at 25°C

Ethyl 2-(4-formylphenyl)acetate Security Information

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